Cas no 39193-97-0 (3-Pyridinecarboxylic acid, 4-(ethoxymethyl)-1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 4-(ethoxymethyl)-1,2-dihydro-6-methyl-2-oxo-
• CAS No: 39193-97-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1502132
• PubChem ID: 71350839
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid, 4-(ethoxymethyl)-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(ethoxymethyl)-1,2-dihydro-6-methyl-2-oxo-
• 4-(ethoxymethyl)-6-methyl-2-oxo-1H-pyridine-3-carboxylic acid
• DTXSID90776621
• 39193-97-0
• 4-(Ethoxymethyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-3-15-5-7-4-6(2)11-9(12)8(7)10(13)14/h4H,3,5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： VJZLQXWVGJUWFV-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=C(C)NC(C=1C(=O)O)=O

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63